Cas no 918827-98-2 (Benzene, 1-butoxy-3-(1,1-dimethylethyl)-)

• Product Name: Benzene, 1-butoxy-3-(1,1-dimethylethyl)-
• CAS No: 918827-98-2
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 769994
• PubChem ID: 59734497
• Update Time: 2025-04-19

Benzene, 1-butoxy-3-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-butoxy-3-(1,1-dimethylethyl)-
• 1-butoxy-3-tert-butylbenzene
• SCHEMBL12251342
• DTXSID40732777
• 918827-98-2

• Inchi： 1S/C14H22O/c1-5-6-10-15-13-9-7-8-12(11-13)14(2,3)4/h7-9,11H,5-6,10H2,1-4H3
• InChI Key： CYCUEDCSJPHBRH-UHFFFAOYSA-N
• SMILES： O(CCCC)C1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 206.167065321g/mol
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų